Cas no 2137564-80-6 (Piperazine, 1-[(2-bromo-3-methylphenyl)methyl]-2-methyl-)

• Product Name: Piperazine, 1-[(2-bromo-3-methylphenyl)methyl]-2-methyl-
• CAS No: 2137564-80-6
• MF: C₁₃H₁₉BrN₂
• MW: 283.207362413406
• CID: 5301605
• Update Time: 2025-05-19

Piperazine, 1-[(2-bromo-3-methylphenyl)methyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(2-bromo-3-methylphenyl)methyl]-2-methyl-

• Inchi： 1S/C13H19BrN2/c1-10-4-3-5-12(13(10)14)9-16-7-6-15-8-11(16)2/h3-5,11,15H,6-9H2,1-2H3
• InChI Key： ZQXKDAFJMHOJPX-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2Br)CCNCC1C

Additional information on Piperazine, 1-[(2-bromo-3-methylphenyl)methyl]-2-methyl-

Piperazine, 1-[(2-bromo-3-methylphenyl)methyl]-2-methyl- (CAS No. 2137564-80-6): A Comprehensive Overview

Piperazine, 1-[(2-bromo-3-methylphenyl)methyl]-2-methyl- is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2137564-80-6, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. Its molecular structure incorporates a piperazine moiety, which is a six-membered heterocyclic amine, linked to a brominated and methylated aromatic ring. This combination of functional groups makes it a versatile intermediate for synthesizing various bioactive molecules.

The structural features of Piperazine, 1-[(2-bromo-3-methylphenyl)methyl]-2-methyl- contribute to its remarkable chemical reactivity. The presence of the piperazine ring enhances its solubility in polar solvents and facilitates interactions with biological targets. Additionally, the bromo and methyl substituents on the aromatic ring introduce specific electronic and steric properties that can be exploited in medicinal chemistry. These characteristics make it an attractive candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in leveraging computational methods to predict the biological activity of small molecules like Piperazine, 1-[(2-bromo-3-methylphenyl)methyl]-2-methyl-. Advanced computational techniques, such as molecular docking and virtual screening, have enabled researchers to identify potential binding interactions with target proteins. These studies have revealed that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in metabolic pathways. Such findings underscore its potential as a lead compound for drug discovery.

The pharmaceutical industry has been actively exploring new methodologies to enhance drug efficacy and reduce side effects. The synthesis of derivatives of Piperazine, 1-[(2-bromo-3-methylphenyl)methyl]-2-methyl- represents a key area of research. By modifying its structure through strategic functionalization, scientists aim to optimize its pharmacokinetic properties while maintaining or improving its biological activity. This approach has led to the development of several novel compounds with enhanced therapeutic profiles.

One of the most exciting applications of Piperazine, 1-[(2-bromo-3-methylphenyl)methyl]-2-methyl- is in the field of oncology. Preclinical studies have demonstrated that this compound exhibits inhibitory effects on certain kinases and other enzymes implicated in cancer progression. These findings have prompted further investigation into its potential as an anti-cancer agent. Researchers are particularly interested in exploring its ability to disrupt signaling pathways that are critical for tumor growth and metastasis.

The role of Piperazine, 1-[(2-bromo-3-methylphenyl)methyl]-2-methyl- in addressing neurological disorders is another area of intense interest. Emerging evidence suggests that this compound may have neuroprotective properties, making it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. By modulating specific neurotransmitter systems, it may be possible to develop therapies that alleviate symptoms and slow disease progression.

In conclusion, Piperazine, 1-[(2-bromo-3-methylphenyl)methyl]-2-methyl- (CAS No. 2137564-80-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for synthesizing novel bioactive molecules with therapeutic applications across various disease areas. As research continues to uncover new insights into its biological activity and pharmacological properties, this compound is poised to play a crucial role in the next generation of drug discovery efforts.